Cas no 2034245-49-1 (N-(5-methyl-1,2-oxazol-4-yl)methyl-3,3-diphenylpropanamide)

• Product Name: N-(5-methyl-1,2-oxazol-4-yl)methyl-3,3-diphenylpropanamide
• CAS No: 2034245-49-1
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5908073
• PubChem ID: 119101567
• Update Time: 2025-05-26

N-(5-methyl-1,2-oxazol-4-yl)methyl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-4-yl)methyl-3,3-diphenylpropanamide
• N-[(5-methyl-1,2-oxazol-4-yl)methyl]-3,3-diphenylpropanamide
• F6512-9006
• 2034245-49-1
• N-((5-methylisoxazol-4-yl)methyl)-3,3-diphenylpropanamide
• AKOS026702038

• Inchi： 1S/C20H20N2O2/c1-15-18(14-22-24-15)13-21-20(23)12-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,14,19H,12-13H2,1H3,(H,21,23)
• InChI Key： OPWRSCHYFNKXGB-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)C1C=CC=CC=1)NCC1C=NOC=1C

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(5-methyl-1,2-oxazol-4-yl)methyl-3,3-diphenylpropanamide

N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide: A Comprehensive Overview

N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide, also known by its CAS number 2034245-49-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a unique structure that combines an oxazole ring with a diphenylpropane moiety. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, is a key structural element in this molecule. The presence of the methyl group at position 5 of the oxazole ring adds further complexity to its structure and may influence its chemical reactivity and biological activity.

The synthesis of N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide involves a series of carefully designed chemical reactions. The starting materials typically include the corresponding oxazole derivative and the diphenylpropanoic acid or its equivalent. The reaction conditions are optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and minimizing environmental impact. These developments highlight the importance of continuous research in synthetic chemistry to improve the scalability of such compounds.

The physical and chemical properties of N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide have been extensively studied. Its melting point, solubility in various solvents, and stability under different conditions are critical parameters for its application in pharmaceutical formulations. For instance, its high stability under physiological conditions makes it a promising candidate for drug delivery systems. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its molecular structure and purity.

Recent studies have explored the biological activity of N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide, particularly in the context of its potential as a therapeutic agent. Research indicates that this compound exhibits significant anti-inflammatory and antioxidant properties. These findings are supported by in vitro assays using human cell lines and in vivo experiments in animal models. Furthermore, computational modeling has provided insights into its interaction with key biological targets, such as enzymes involved in inflammatory pathways.

The application of N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide extends beyond pharmaceuticals. Its unique structure makes it a valuable component in agrochemicals and specialty chemicals. For example, it has been investigated for its potential as a plant growth regulator due to its ability to modulate hormone signaling pathways in plants. This dual functionality underscores the versatility of this compound across multiple industries.

In conclusion, N-(5-Methyl-1,2-Oxazol-4-Yl)Methyl-3,3-Diphenylpropanamide is a multifaceted compound with promising applications in various fields. Its synthesis has been refined through innovative chemical methodologies, while its physical and biological properties continue to be explored for novel uses. As research progresses, this compound is expected to play an increasingly important role in advancing both therapeutic interventions and industrial applications.